4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one

• IUPAC Name: 4-[2-(2,3-dimethylphenoxy)acetyl]piperazin-2-one
• InChI: InChI=1S/C14H18N2O3/c1-10-4-3-5-12(11(10)2)19-9-14(18)16-7-6-15-13(17)8-16/h3-5H,6-9H2,1-2H3,(H,15,17)
• InChI Key: GNRCZDVKNMANKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)N2CCNC(=O)C2)C
• Molecular Formula: C14H18N2O3
• Molecular Weight: 262.30 g/mol

Description

4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one, also known as DMAA, is a synthetic compound that has been used in scientific research for several decades. It is a piperazine derivative that has been synthesized for use as a pharmaceutical intermediate, a laboratory reagent, and a precursor in the production of other chemicals. DMAA has been the subject of extensive research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one is not fully understood, but it is believed to act primarily as a sympathomimetic agent, stimulating the release of norepinephrine and dopamine in the brain. This leads to increased activity in the sympathetic nervous system, which can have a variety of effects on the body.
Biochemical and Physiological Effects:
4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one has been shown to have a variety of biochemical and physiological effects, including increasing heart rate, blood pressure, and metabolism, as well as improving cognitive function and athletic performance. It has also been shown to have a variety of effects on the central nervous system, including increasing alertness, improving mood, and reducing fatigue.

Advantages and Limitations for Lab Experiments

4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one has several advantages as a laboratory reagent, including its ability to stimulate the central nervous system and its potential as a therapeutic agent. However, there are also limitations to its use, including the potential for adverse effects on the cardiovascular system and the need for careful dosing and monitoring.

Future Directions

There are several potential future directions for research on 4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one, including further studies of its pharmacological properties, its potential as a therapeutic agent, and its effects on the central nervous system. Other areas of research could focus on the development of new synthetic methods for producing 4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one, as well as the synthesis of new derivatives with improved properties and potential applications. Overall, 4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one is a compound with significant potential for further research and development in a variety of fields.

Synthesis Methods

4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one can be synthesized using a variety of methods, including the reaction of 2,3-dimethylphenol with acetyl chloride to form 2-(2,3-dimethylphenoxy)acetyl chloride. The resulting compound is then reacted with piperazine to produce 4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one. Other methods involve the use of different starting materials or different reaction conditions, but the general approach is similar.

Scientific Research Applications

4-[2-(2,3-Dimethylphenoxy)acetyl]piperazin-2-one has been used in a wide range of scientific research applications, including studies of its pharmacological properties, its effects on the central nervous system, and its potential as a therapeutic agent. It has been shown to have a variety of effects on the body, including increasing heart rate, blood pressure, and metabolism, as well as improving cognitive function and athletic performance.